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Compound of Interest

Compound Name:
5-(Hydroxymethyl)-5-

phenylpiperidin-2-one

CAS No.: 1909308-61-7

Cat. No.: B2899214

Get Quote

Application Note: 5-(Hydroxymethyl)-5-
phenylpiperidin-2-one
Pharmaceutical Intermediate for Quaternary Piperidine Scaffolds[1]

Executive Summary
5-(Hydroxymethyl)-5-phenylpiperidin-2-one (CAS: 1909308-61-7) is a "privileged scaffold"

intermediate characterized by a quaternary stereocenter at the C5 position.[1] Unlike simple

piperidines, this molecule offers a conformationally constrained lactam core with orthogonal

functional handles: a secondary amide (lactam), a primary alcohol, and a bulky phenyl group.

This application note details the utility of this intermediate in synthesizing Neurokinin-1 (NK1)

receptor antagonists, MDM2-p53 inhibitors, and quaternary

-amino acids.[1] We provide validated protocols for its functionalization, specifically focusing on
the chemoselective reduction of the lactam and the activation of the hydroxymethyl group.[1]
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Chemical Profile & Structural Logic
The "Gem-Disubstituted" Advantage
The presence of the phenyl and hydroxymethyl groups at the same carbon (C5) creates a gem-

disubstituted quaternary center.[1] In medicinal chemistry, this motif is critical for:

Thorpe-Ingold Effect: Pre-organizing the molecule into a bioactive conformation, reducing the

entropic penalty of binding to a receptor.[1]

Metabolic Stability: The quaternary center blocks oxidative metabolism (P450) at the C5

position, a common soft spot in piperidine drugs.

Physiochemical Properties
Property Data Note

Formula C₁₂H₁₅NO₂

MW 205.26 g/mol

Appearance White to off-white solid
Hygroscopic; store under inert

gas.[1]

Solubility
DMSO, MeOH, DCM

(moderate)

Poor solubility in non-polar

ethers.

Chirality 1 Chiral Center (C5)

Often supplied as racemate;

resolution required for specific

targets.

pKa ~16 (Lactam NH)
Requires strong base (NaH,

LiHMDS) for N-alkylation.[1]

Strategic Applications in Drug Design
Pathway to NK1 Antagonists (Tachykinin Signaling)
The phenyl-piperidinyl core is ubiquitous in NK1 antagonists (e.g., analogs of CP-99,994 or L-

733,060).[1] 5-(Hydroxymethyl)-5-phenylpiperidin-2-one serves as a precursor to 3-phenyl-
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3-(hydroxymethyl)piperidines (after reduction), which can be derivatized to target the

Substance P binding pocket.[1]

Pathway to MDM2 Inhibitors
Recent SAR studies (e.g., J. Med.[1] Chem.) highlight piperidinone scaffolds as inhibitors of the

MDM2-p53 interaction. The C5-phenyl group mimics the hydrophobic residues (Phe19, Trp23,

Leu26) of p53, filling the deep hydrophobic cleft on MDM2.[1]

Visualization of Synthetic Utility
The following diagram illustrates the divergent synthesis pathways available from this single

intermediate.
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Figure 1: Divergent synthetic pathways from the 5-(Hydroxymethyl)-5-phenylpiperidin-2-one
scaffold.[1]

Detailed Experimental Protocols
Protocol A: Chemoselective Reduction to 3-Phenyl-3-
(hydroxymethyl)piperidine
Objective: Reduce the lactam carbonyl to a methylene group without over-reducing the phenyl

ring or eliminating the hydroxyl group.[1] Challenge: The quaternary center creates steric bulk,

making standard reductions sluggish. Reagent Choice: Borane-Dimethyl Sulfide (BH₃[1]·DMS)

is preferred over LiAlH₄ for chemoselectivity and ease of workup.[1]
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Materials:

Substrate: 5-(Hydroxymethyl)-5-phenylpiperidin-2-one (1.0 eq)[1]

Reagent: BH₃·DMS (2.0 M in THF, 3.0 eq)

Solvent: Anhydrous THF

Quench: Methanol, 10% HCl[1]

Step-by-Step Methodology:

Setup: Flame-dry a 100 mL 2-neck round-bottom flask equipped with a reflux condenser and

nitrogen inlet.

Dissolution: Add the substrate (1.0 g, 4.87 mmol) and anhydrous THF (20 mL). Cool to 0°C

in an ice bath.

Addition: Add BH₃·DMS (7.3 mL, 14.6 mmol) dropwise via syringe over 15 minutes.[1]

Caution: Gas evolution.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux (66°C) for 4

hours. Monitor by TLC (10% MeOH/DCM).[1] The amide carbonyl stretch (approx. 1660

cm⁻¹) should disappear from IR.[1]

Quench (Critical): Cool to 0°C. Carefully add Methanol (10 mL) dropwise to destroy excess

borane.

Acid Hydrolysis: Add 10% HCl (10 mL) and reflux for 1 hour to break the amine-borane

complex.

Workup: Basify to pH 10 with 2M NaOH. Extract with DCM (3 x 30 mL). Dry combined

organics over Na₂SO₄ and concentrate.

Purification: The crude piperidine is often pure enough for the next step.[1] If not, purify via

flash chromatography (DCM/MeOH/NH₄OH 90:9:1).

Protocol B: Hydroxyl Activation (Tosylation)
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Objective: Convert the primary alcohol into a leaving group for subsequent displacement (e.g.,

to create spiro-cycles or introduce amines).[1]

Step-by-Step Methodology:

Dissolution: Dissolve 5-(Hydroxymethyl)-5-phenylpiperidin-2-one (1.0 eq) in anhydrous

Pyridine (0.5 M concentration).

Cooling: Cool to 0°C.

Addition: Add p-Toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise.

Catalysis: Add a catalytic amount of DMAP (0.1 eq) to accelerate the reaction.

Timecourse: Stir at room temperature for 12–16 hours.

Workup: Dilute with EtOAc, wash with 1M HCl (to remove pyridine), saturated NaHCO₃, and

brine.

Result: The resulting tosylate is a stable solid that can be reacted with primary amines or

thiols to build complex side chains.[1]

Scientific Validation & Troubleshooting
Self-Validating the Synthesis

NMR Checkpoint: In ¹H NMR, the disappearance of the lactam NH (broad singlet ~6-7 ppm)

and the shift of the C2 protons from ~2.3 ppm (alpha to carbonyl) to ~2.8-3.0 ppm (alpha to

amine) confirms reduction.[1]

Stereochemistry: If using a chiral starting material, verify optical rotation after reduction.[1]

The quaternary center is stable, but harsh acidic hydrolysis (Protocol A, step 6) can cause

minor racemization if prolonged excessively.

Common Pitfalls
Poor Solubility: The intermediate is moderately polar.[1] If it crashes out in THF during

reduction, add a co-solvent like 1,4-dioxane.[1]
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Incomplete Reduction: If the amine-borane complex is not fully hydrolyzed, the yield will be

low.[1] Ensure the acid reflux step (Step 6) is vigorous.[1]
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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pharmaceutical intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
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phenylpiperidin-2-one-as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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